Cas no 116046-55-0 (Pentanoic acid, 4-methyl-3-oxo-2-(trifluoromethyl)-, ethyl ester)

• Product Name: Pentanoic acid, 4-methyl-3-oxo-2-(trifluoromethyl)-, ethyl ester
• CAS No: 116046-55-0
• MF: C₉H₁₃F₃O₃
• MW: 226.192933797836
• CID: 3646488
• Update Time: 2025-04-19

Pentanoic acid, 4-methyl-3-oxo-2-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-methyl-3-oxo-2-(trifluoromethyl)-, ethyl ester

• Inchi： 1S/C9H13F3O3/c1-4-15-8(14)6(9(10,11)12)7(13)5(2)3/h5-6H,4H2,1-3H3
• InChI Key： NMEPEZPKXHFLAM-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C(F)(F)F)C(=O)C(C)C

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 214.2±35.0 °C(Predicted)
• pka: 5.93±0.46(Predicted)